Cas no 92-58-0 (1,2-Propanediol, 3-(ethylphenylamino)-)

1,2-Propanediol, 3-(ethylphenylamino)- structure
92-58-0 structure
Product Name:1,2-Propanediol, 3-(ethylphenylamino)-
CAS No:92-58-0
MF:C11H17NO2
MW:195.258183240891
CID:753124
PubChem ID:458693
Update Time:2025-04-19

1,2-Propanediol, 3-(ethylphenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(ethylphenylamino)-
    • 3-(N-ethylanilino)propane-1,2-diol
    • AKOS017514803
    • 3-(ethyl-phenyl-amino)-propane-1,2-diol
    • SCHEMBL1059610
    • 3-N-Ethylanilino-1,2-propanesiol
    • rac-3-(ethyl-phenyl-amino)-propane-1,2-diol
    • SAOJIGZKFVGZDC-UHFFFAOYSA-N
    • DTXSID60332551
    • 92-58-0
    • Inchi: 1S/C11H17NO2/c1-2-12(8-11(14)9-13)10-6-4-3-5-7-10/h3-7,11,13-14H,2,8-9H2,1H3
    • InChI Key: SAOJIGZKFVGZDC-UHFFFAOYSA-N
    • SMILES: OC(CO)CN(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 195.126
  • Monoisotopic Mass: 195.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.7Ų
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